Cas no 64218-94-6 (1(2H)-Quinolinecarboxylic acid, 2-cyano-4-methoxy-, ethyl ester)

• Product Name: 1(2H)-Quinolinecarboxylic acid, 2-cyano-4-methoxy-, ethyl ester
• CAS No: 64218-94-6
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 1673756
• Update Time: 2024-09-03

1(2H)-Quinolinecarboxylic acid, 2-cyano-4-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinolinecarboxylic acid, 2-cyano-4-methoxy-, ethyl ester

• Inchi： 1S/C14H14N2O3/c1-3-19-14(17)16-10(9-15)8-13(18-2)11-6-4-5-7-12(11)16/h4-8,10H,3H2,1-2H3
• InChI Key： GTACMDIDLNEONM-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)C2=C(C=CC=C2)C(OC)=CC1C#N

Computed Properties

• Exact Mass: 258.10052

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Melting Point: 127-128 °C(Solv: ethanol (64-17-5))
• Boiling Point: 449.3±45.0 °C(Predicted)
• PSA: 62.56
• pka: -4.09±0.60(Predicted)